Cas no 1003011-06-0 (tert-butyl 2-(3-amino-1H-pyrazol-1-yl)acetate)

• Product Name: tert-butyl 2-(3-amino-1H-pyrazol-1-yl)acetate
• CAS No: 1003011-06-0
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• MDL: MFCD16680444
• CID: 2119470
• PubChem ID: 62111572
• Update Time: 2023-11-24

tert-butyl 2-(3-amino-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• (3-amino-pyrazol-1-yl)-acetic acid tert-butyl ester
• tert-butyl 2-(3-amino-1H-pyrazol-1-yl)acetate
• LCTFFSFMMCYYBB-UHFFFAOYSA-N

• MDL： MFCD16680444
• Inchi： 1S/C9H15N3O2/c1-9(2,3)14-8(13)6-12-5-4-7(10)11-12/h4-5H,6H2,1-3H3,(H2,10,11)
• InChI Key： LCTFFSFMMCYYBB-UHFFFAOYSA-N
• SMILES： O(C(CN1C=CC(N)=N1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Topological Polar Surface Area: 70.1